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Compound of Interest

Compound Name: Amoxyecillin (sodium)

Cat. No.: B13391290

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the degradation pathways
and byproducts of amoxicillin sodium. Amoxicillin, a widely prescribed (-lactam antibiotic, is
susceptible to degradation under various environmental conditions, impacting its efficacy and
potentially leading to the formation of immunogenic or hazardous compounds. This document
outlines the primary degradation routes, summarizes quantitative data from forced degradation
studies, provides detailed experimental protocols for analysis, and visualizes key processes for
enhanced understanding.

Core Degradation Pathways of Amoxicillin

The primary driver of amoxicillin degradation is the hydrolysis of its strained B-lactam ring, a
reaction catalyzed by acidic, basic, or enzymatic conditions.[1] This initial cleavage leads to the
formation of several key degradation products. The degradation pathways are significantly
influenced by factors such as pH, temperature, and exposure to light.[2]

The principal degradation byproducts identified in multiple studies include:

o Amoxicillin Penicilloic Acid (APA): Formed through the hydrolysis of the 3-lactam ring, APA is
a primary degradation product.[1][3]

o Amoxicillin Diketopiperazine (DIKETO): This stable six-membered ring structure is formed
via intramolecular cyclization of amoxicillin penicilloic acid.[1][4]
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» Amoxicillin Penilloic Acid: This byproduct can be formed through the decarboxylation of
amoxicilloic acid.[3]

o Amoxicillin-S-oxide: An oxidation product of amoxicillin.[5]
» Phenol Hydroxypyrazine: Another identified degradation product.[5]

The following diagram illustrates the major degradation pathways of amoxicillin sodium.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/pdf/reducing_degradation_of_amoxicillin_in_analytical_samples.pdf
https://pubmed.ncbi.nlm.nih.gov/23466086/
https://pubmed.ncbi.nlm.nih.gov/23466086/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13391290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Major Degradation Pathways of Amoxicillin

Amoxicillin Sodium

Hydrolysis (B-lactam ring|lopening) Oxidation
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Workflow for Forced Degradation Studies
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General Workflow for LC-MS/MS Impurity Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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